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Compound of Interest

Compound Name: (R)-CR8 trihydrochloride

Cat. No.: B15543694 Get Quote

Essential Safety and Handling Guide for (R)-CR8
Trihydrochloride
For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling of (R)-CR8
trihydrochloride, a potent cyclin-dependent kinase (CDK) inhibitor. Adherence to these

guidelines is essential to ensure personal safety and minimize environmental impact.

Hazard Identification and Safety Data
(R)-CR8 trihydrochloride is a potent research compound that should be handled with care. As

a CDK1/2/5/7/9 inhibitor, it has the potential to affect cell cycle regulation. The following table

summarizes key safety and identification information.
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Identifier Value Reference

Chemical Name (R)-CR8 trihydrochloride [1][2]

CAS Number 1786438-30-9 [1][2][3][4]

Molecular Formula C₂₄H₃₂Cl₃N₇O [1][2][3][4]

Molecular Weight 540.92 g/mol [1][2][3][4]

Appearance Solid powder

Solubility Soluble in DMSO and water

Storage
Store at 4°C, sealed away

from moisture.
[3]

Note: A complete, official Safety Data Sheet (SDS) was not available at the time of this writing.

The information provided is based on data from chemical suppliers and general knowledge of

potent pharmaceutical compounds.

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory when handling (R)-CR8 trihydrochloride to

prevent skin contact, inhalation, and eye exposure.

Situation Required PPE

Weighing and Handling Solid

- Chemical-resistant gloves (e.g., nitrile) - Lab

coat - Safety goggles with side shields or face

shield

Preparing Solutions

- Chemical-resistant gloves (e.g., nitrile) - Lab

coat - Safety goggles with side shields or face

shield

Cell Culture/In Vitro Assays
- Chemical-resistant gloves (e.g., nitrile) - Lab

coat
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Operational Plan: Step-by-Step Handling
Procedures
Weighing and Dissolving the Compound
This procedure should be performed in a designated area, such as a chemical fume hood or a

glove box, to minimize inhalation risk.

Preparation:

Ensure the work area is clean and uncluttered.

Gather all necessary equipment: analytical balance, weigh paper or boat, spatula, vials,

and solvent (e.g., DMSO).

Don the appropriate PPE as listed in the table above.

Weighing:

Carefully transfer the desired amount of (R)-CR8 trihydrochloride powder onto the weigh

paper or boat using a clean spatula.

Avoid generating dust.

Dissolving:

Transfer the weighed powder into a labeled vial.

Add the appropriate volume of solvent to achieve the desired concentration.

Cap the vial securely and vortex or sonicate until the compound is fully dissolved.

Experimental Protocol: In Vitro Kinase Inhibition Assay
This protocol is a general guideline for assessing the inhibitory activity of (R)-CR8
trihydrochloride against a target CDK.

Prepare Reagents:
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Prepare serial dilutions of the (R)-CR8 trihydrochloride stock solution in the appropriate

kinase assay buffer.

Prepare a solution of the recombinant target CDK enzyme.

Prepare a solution of the kinase substrate (e.g., a peptide or protein) and ATP.

Kinase Reaction:

In a microplate, add the diluted (R)-CR8 trihydrochloride solutions.

Add the CDK enzyme to each well.

Initiate the reaction by adding the substrate and ATP mixture.

Incubate the plate at the optimal temperature and time for the specific enzyme.

Detection:

Stop the reaction using an appropriate method (e.g., adding a stop solution).

Measure the kinase activity using a suitable detection method, such as luminescence,

fluorescence, or radioactivity.

Data Analysis:

Plot the kinase activity against the concentration of (R)-CR8 trihydrochloride to

determine the IC₅₀ value.

Disposal Plan
All waste contaminated with (R)-CR8 trihydrochloride must be treated as hazardous chemical

waste.

Waste Segregation:

Solid Waste: Collect unused powder, contaminated weigh boats, and gloves in a

dedicated, sealed, and clearly labeled hazardous waste container.
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Liquid Waste: Collect solutions containing (R)-CR8 trihydrochloride in a sealed,

chemical-resistant container labeled as "Halogenated Organic Waste". Do not mix with

non-halogenated waste.[5][6][7]

Sharps: Dispose of contaminated pipette tips and needles in a designated sharps

container.

Decontamination:

Wipe down all surfaces and equipment that came into contact with the compound using a

suitable deactivating solution (e.g., a dilute bleach solution followed by a water rinse, or as

recommended by your institution's safety office).

Final Disposal:

All hazardous waste must be disposed of through your institution's Environmental Health

and Safety (EHS) office.[5]

High-temperature incineration is the preferred method for the destruction of

pharmaceutical waste.[8]

Visual Workflows and Logical Relationships
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Safe Handling Workflow for (R)-CR8 Trihydrochloride
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Caption: Workflow for the safe handling of (R)-CR8 trihydrochloride.
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Hierarchy of Hazard Controls

Elimination
(Not Feasible for Research)

Substitution
(Use Less Potent Alternative)

Engineering Controls
(Fume Hood, Glove Box)

Administrative Controls
(SOPs, Training)

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Click to download full resolution via product page

Caption: Hierarchy of hazard controls for potent compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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